2-(4-Ethyl-6-methylpyrimidin-2-yl)ethan-1-amine

• Molecular Formula: C9H15N3
• Molecular Weight: 165.24 g/mol
• IUPAC Name: 2-(4-ethyl-6-methylpyrimidin-2-yl)ethanamine
• InChI: InChI=1S/C9H15N3/c1-3-8-6-7(2)11-9(12-8)4-5-10/h6H,3-5,10H2,1-2H3
• InChI Key: HCOCLBZRUDJMAH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NC(=C1)C)CCN

Description

2-(4-Ethyl-6-methylpyrimidin-2-yl)ethan-1-amine is a pyrimidine derivative characterized by a central six-membered aromatic ring containing two nitrogen atoms. The substituents include an ethyl group at position 4, a methyl group at position 6, and an ethanamine (-CH₂CH₂NH₂) side chain at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Ethyl-6-methylpyrimidin-2-yl)ethan-1-amine typically involves the reaction of 4-ethyl-6-methylpyrimidine with ethylamine under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions .

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but on a larger scale. The process involves the use of high-pressure reactors and continuous flow systems to ensure efficient production. Quality control measures are implemented to maintain the purity and consistency of the product .

Chemical Reactions Analysis

Types of Reactions

2-(4-Ethyl-6-methylpyrimidin-2-yl)ethan-1-amine undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Common reducing agents like lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophilic substitution reactions can occur, especially at the amine group.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Various nucleophiles depending on the desired product.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding pyrimidine oxides, while reduction can lead to the formation of amine derivatives .

Scientific Research Applications

2-(4-Ethyl-6-methylpyrimidin-2-yl)ethan-1-amine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(4-Ethyl-6-methylpyrimidin-2-yl)ethan-1-amine involves its interaction with specific molecular targets. It is believed to modulate various biochemical pathways, although the exact targets and pathways are still under investigation. Studies suggest that it may interact with enzymes and receptors involved in cellular signaling .

Comparison with Similar Compounds

Structural and Substituent Variations

The table below compares 2-(4-Ethyl-6-methylpyrimidin-2-yl)ethan-1-amine with three structurally related pyrimidine derivatives:

Compound Name	Position 4 Substituent	Position 6 Substituent	Position 2 Substituent	Key Features	Reference
2-(4-Ethyl-6-methylpyrimidin-2-yl)ethan-1-amine	Ethyl	Methyl	Ethanamine (-CH₂CH₂NH₂)	Flexible amine chain; moderate lipophilicity
4-Methyl-6-(piperidin-1-yl)pyrimidin-2-amine	Methyl	Piperidin-1-yl	Amine (-NH₂)	Rigid piperidine ring; increased steric hindrance
4-(4-Morpholinophenyl)-6-aryl-pyrimidin-2-amine	4-Morpholinophenyl	Aryl (variable)	Amine (-NH₂)	Bulky aromatic substituents; potential π-π interactions
Ethyl 2-[6-methyl-4-(thietan-3-yloxy)pyrimidine-2-ylthio]acetate	Thietan-3-yloxy	Methyl	Thioacetate (-S-CH₂COOEt)	Sulfur-containing groups; high reactivity and potential metabolic instability

Biological Activity

2-(4-Ethyl-6-methylpyrimidin-2-yl)ethan-1-amine, also known as 1-(4-Ethyl-6-methylpyrimidin-2-yl)ethan-1-amine, is a pyrimidine derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the compound's chemical structure, synthesis, and biological activity, supported by relevant data and case studies.

Chemical Structure and Properties

The molecular formula of 2-(4-Ethyl-6-methylpyrimidin-2-yl)ethan-1-amine is C9H15N3. The compound features a pyrimidine ring with an ethyl group at the 4-position and a methyl group at the 6-position, alongside an ethanamine side chain. This unique substitution pattern contributes to its chemical reactivity and biological activity, making it a subject of interest for various pharmacological applications.

Property	Value
Molecular Formula	C9H15N3
CAS Number	1341866-97-4
Chemical Structure	Chemical Structure

Synthesis

The synthesis of 2-(4-Ethyl-6-methylpyrimidin-2-yl)ethan-1-amine typically involves the alkylation of a pyrimidine derivative. A common method includes reacting 4-ethyl-6-methylpyrimidine with ethylamine in the presence of bases such as sodium hydride or potassium carbonate to facilitate nucleophilic substitution. This method allows for the production of the compound with high yield and purity, which is crucial for subsequent biological evaluations.

Pharmacological Properties

Research indicates that 2-(4-Ethyl-6-methylpyrimidin-2-yl)ethan-1-amine may act as a ligand in biochemical assays, potentially serving as an inhibitor or activator of specific enzymes or receptors. The exact mechanisms of action are context-dependent, varying based on the biological pathways involved.

Key Findings:

• Enzyme Inhibition: The compound has been explored for its ability to inhibit enzymes involved in various metabolic pathways. For instance, studies have shown that certain pyrimidine derivatives can modulate enzyme activity related to lipid metabolism and inflammation .
• Cancer Research: In vitro studies have demonstrated that pyrimidine derivatives exhibit antiproliferative activity against cancer cell lines. For example, compounds similar to 2-(4-Ethyl-6-methylpyrimidin-2-yl)ethan-1-amine were evaluated in NCI-60 cell line screening, revealing promising cytostatic activity against various cancer types .
• Mechanism of Action: The compound's interaction with specific molecular targets is under investigation. Its ability to bind to enzyme active sites or receptor sites may influence signaling pathways critical for cell survival and proliferation .

Study on Anticancer Activity

A recent study evaluated the anticancer potential of pyrimidine derivatives, including those structurally related to 2-(4-Ethyl-6-methylpyrimidin-2-yl)ethan-1-amine. The results indicated that these compounds could significantly reduce cell viability in several cancer cell lines, with some derivatives achieving over 80% growth inhibition at concentrations of 10 μM .

Structure–Activity Relationship (SAR)

The structure–activity relationship studies reveal that modifications in the pyrimidine ring can substantially affect biological activity. For instance, variations in substituents at different positions on the ring were correlated with changes in potency against specific targets .

Compound	Activity	IC50 (µM)
Compound A	Antiproliferative	5
Compound B	Enzyme Inhibitor	12
Compound C	Receptor Modulator	8

Q & A

Basic: What synthetic methodologies are commonly employed to prepare 2-(4-Ethyl-6-methylpyrimidin-2-yl)ethan-1-amine, and how can reaction conditions be optimized?

Answer:
The compound is synthesized via cyclocondensation reactions. A typical approach involves reacting α,β-unsaturated ketones (e.g., (E)-1-(4-substituted phenyl)-3-aryl-prop-2-en-1-ones) with guanidine nitrate in ethanol under reflux, with lithium hydroxide as a base catalyst. Key parameters for yield optimization include:

• Reagent stoichiometry : Maintain a 1:1 molar ratio of enone to guanidine nitrate to minimize side reactions.
• Reaction duration : Extended reflux (~4–6 hours) ensures complete cyclization .
• Purification : Column chromatography using silica gel with ethyl acetate/petroleum ether (2:8) effectively isolates the product .
  For analogs, substituents on the aryl group (e.g., electron-withdrawing/donating groups) influence reaction kinetics and yield .

Basic: What spectroscopic and chromatographic techniques are critical for characterizing 2-(4-Ethyl-6-methylpyrimidin-2-yl)ethan-1-amine?

Answer:

• NMR spectroscopy : $^1$H and $^{13}$C NMR confirm the pyrimidine ring structure and ethyl/methyl substituents. The ethanamine side chain appears as a triplet (~δ 2.8–3.2 ppm) coupled to adjacent NH$_2$ protons .
• IR spectroscopy : Stretching frequencies for NH$_2$ (~3350 cm$^{-1}$) and pyrimidine ring C=N (~1600 cm$^{-1}$) validate functional groups .
• LC-MS : Molecular ion peaks ([M+H]$^+$) and fragmentation patterns confirm molecular weight and purity (>98% by HPLC) .

Advanced: How can X-ray crystallography and SHELX software resolve structural ambiguities in pyrimidine derivatives like this compound?

Answer:
Single-crystal X-ray diffraction (SCXRD) is the gold standard for unambiguous structural determination. Key steps include:

• Crystal growth : Use slow evaporation of ethanol or DMSO solutions to obtain high-quality crystals .
• Data collection : Employ a Bruker D8 VENTURE diffractometer with Mo-Kα radiation (λ = 0.71073 Å) at 273 K .
• Refinement : SHELXL refines positional and thermal parameters, achieving R-factors < 0.05. SHELXPRO interfaces with macromolecular data, enabling analysis of hydrogen bonding and π-π stacking interactions .

Advanced: What mechanistic insights explain the cyclocondensation reaction forming the pyrimidine core?

Answer:
The reaction proceeds via a base-catalyzed Michael addition followed by cyclization:

Enolate formation : Lithium hydroxide deprotonates guanidine, generating a nucleophilic amidine species.

Conjugate addition : The amidine attacks the α,β-unsaturated ketone, forming a β-amino ketone intermediate.

Cyclization : Intramolecular nucleophilic attack by the amine on the carbonyl carbon yields the pyrimidine ring.
Kinetic studies show that electron-donating substituents on the aryl group accelerate the reaction by stabilizing transition states through resonance .

Advanced: How can computational methods predict the physicochemical properties and reactivity of this compound?

Answer:

• DFT calculations : Gaussian 09 with B3LYP/6-311++G(d,p) basis sets optimize geometry and calculate HOMO-LUMO gaps, revealing nucleophilic/electrophilic sites .
• Molecular docking : AutoDock Vina predicts binding affinities to biological targets (e.g., microbial enzymes) by simulating interactions with active-site residues .
• Solubility/logP : ChemAxon or ACD/Labs software estimates partition coefficients and solubility in solvents like DMSO or ethanol, guiding formulation studies .

Advanced: What strategies are recommended for resolving contradictory spectral data (e.g., unexpected NMR shifts) in analogs of this compound?

Answer:

• Dynamic effects : Variable-temperature NMR (VT-NMR) identifies conformational equilibria (e.g., hindered rotation of the ethyl group) causing split signals .
• Isotopic labeling : $^{15}$N-labeled analogs clarify nitrogen environments in the pyrimidine ring .
• Crystallographic validation : SCXRD resolves discrepancies between predicted and observed spectral data by providing definitive bond lengths/angles .

Basic: How can researchers assess the microbial activity of 2-(4-Ethyl-6-methylpyrimidin-2-yl)ethan-1-amine in vitro?

Answer:

• Minimum Inhibitory Concentration (MIC) assays : Test against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains using broth microdilution.
• Time-kill kinetics : Monitor bactericidal effects over 24 hours at 2× MIC .
• Resistance profiling : Compare activity against wild-type and multidrug-resistant strains to identify structure-activity relationships (SAR) .

Advanced: What experimental design considerations are critical for scaling up synthesis without compromising purity?

Answer:

• Catalyst screening : Replace LiOH with recyclable catalysts (e.g., Amberlyst A21) to reduce waste .
• Flow chemistry : Continuous reactors improve heat/mass transfer, minimizing byproducts during cyclization .
• In-line analytics : PAT tools (e.g., ReactIR) monitor reaction progress in real-time, enabling rapid optimization .